N-butyl-N-methyl-2,2-diphenylacetamide
Overview
Description
N-butyl-N-methyl-2,2-diphenylacetamide, also known as BMDA, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. BMDA belongs to the class of amides and is synthesized through a multi-step process.
Scientific Research Applications
N-butyl-N-methyl-2,2-diphenylacetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been studied for its potential use as a drug delivery agent, as it has been shown to increase the solubility and bioavailability of certain drugs. In materials science, this compound has been studied for its potential use as a polymer additive, as it has been shown to improve the mechanical properties of certain polymers. In environmental science, this compound has been studied for its potential use as a corrosion inhibitor, as it has been shown to inhibit the corrosion of certain metals.
Mechanism of Action
The mechanism of action of N-butyl-N-methyl-2,2-diphenylacetamide is not fully understood, but it is believed to involve the formation of hydrogen bonds between this compound and the target molecule. This interaction may increase the solubility and bioavailability of certain drugs, improve the mechanical properties of certain polymers, and inhibit the corrosion of certain metals.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied, but it is believed to be relatively non-toxic and non-irritating. This compound has been shown to have low acute toxicity, with an LD50 of greater than 2000 mg/kg in rats.
Advantages and Limitations for Lab Experiments
One advantage of N-butyl-N-methyl-2,2-diphenylacetamide is its potential use as a drug delivery agent, as it has been shown to increase the solubility and bioavailability of certain drugs. Another advantage is its potential use as a polymer additive, as it has been shown to improve the mechanical properties of certain polymers. However, one limitation of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for N-butyl-N-methyl-2,2-diphenylacetamide research, including the development of new drug delivery systems, the synthesis of new this compound derivatives with improved properties, and the study of this compound's potential applications in other fields, such as energy storage and catalysis. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
properties
IUPAC Name |
N-butyl-N-methyl-2,2-diphenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO/c1-3-4-15-20(2)19(21)18(16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-14,18H,3-4,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSBDVBPVQLZDLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)C(=O)C(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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